Cas no 6626-32-0 (Phenol, 2,6-dipropyl-)

Phenol, 2,6-dipropyl- structure
Phenol, 2,6-dipropyl- structure
Product name:Phenol, 2,6-dipropyl-
CAS No:6626-32-0
MF:C12H18O
MW:178.270723819733
CID:510102
PubChem ID:81107

Phenol, 2,6-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dipropyl-
    • 2,6-dipropylphenol
    • 2,6-di-n-propylphenol
    • 2,6-Dipropyl-phenol
    • 2-Hydroxy-1.3-dipropyl-benzol
    • Phenol,2,6-dipropyl
    • FQ8M7865LA
    • NAILKKRDWBJCNH-UHFFFAOYSA-N
    • NSC-59848
    • SCHEMBL674691
    • 6626-32-0
    • CHEMBL30094
    • 3-06-00-02013 (Beilstein Handbook Reference)
    • UNII-FQ8M7865LA
    • BRN 2440905
    • NSC59848
    • DTXSID10216458
    • NSC 59848
    • Inchi: InChI=1S/C12H18O/c1-3-6-10-8-5-9-11(7-4-2)12(10)13/h5,8-9,13H,3-4,6-7H2,1-2H3
    • InChI Key: NAILKKRDWBJCNH-UHFFFAOYSA-N
    • SMILES: CCCC1=C(C(=CC=C1)CCC)O

Computed Properties

  • Exact Mass: 178.13600
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 4.1

Experimental Properties

  • Density: 0.9620
  • Melting Point: 27°C
  • Boiling Point: 260.36°C (estimate)
  • Refractive Index: 1.5091 (estimate)
  • PSA: 20.23000
  • LogP: 3.29720

Phenol, 2,6-dipropyl- Security Information

  • Hazardous Material transportation number:UN 2810
  • Packing Group:III
  • Safety Term:6.1(b)
  • Packing Group:III
  • PackingGroup:III
  • Hazard Level:6.1(b)
  • HazardClass:6.1(b)

Phenol, 2,6-dipropyl- Customs Data

  • HS CODE:2907199090
  • Customs Data:

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Phenol, 2,6-dipropyl- Production Method

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